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Compound of Interest

Compound Name: 4-tert-Butylbiphenyl!

Cat. No.: B155571

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermochemical properties
of 4-tert-butylbiphenyl. The information is compiled from peer-reviewed scientific literature
and is intended to be a valuable resource for professionals in research, development, and

academia.

Core Thermochemical Data

The thermochemical properties of 4-tert-butylbiphenyl have been determined through various
experimental techniques. The following tables summarize the key quantitative data available.

Table 1: Enthalpies of Formation, Combustion, and Phase Transitions
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Value Temperature
Property Symbol Method
(kJ-mol—?) (K)
Standard Molar )
Static-Bomb
Enthalpy of )
_ AfHm®(cr) -143.2+ 3.8 298.15 Combustion
Formation .
Calorimetry
(crystal)
Standard Molar Derived from
Enthalpy of AfHm®(Q) -45.1+4.3 298.15 AfHm®(cr) and
Formation (gas) AsubHm®
Standard Massic Static-Bomb
Energy of AcH° -41433.8+1.8 298.15 Combustion
Combustion Calorimetry
Standard Molar
Calvet
Enthalpy of AsubHm® 98.1+2.1 298.15 ) ]
T Microcalorimetry
Sublimation
Standard Molar
Calvet
Enthalpy of AvapHm® 765+ 1.5 298.15 ] ]
o Microcalorimetry
Vaporization
Differential
Molar Enthalpy .
) AfusHm 21.6 324.7 Scanning
of Fusion .
Calorimetry

Table 2: Heat Capacity and Thermodynamic Functions[1]
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Molar I-Ieat Enthalpy, H°(T) - H°  Entropy, S°(T)

Temperature (K) Capacity, Cp,m (0) (k3-mol-) (3-K-mol-?)
(J-K=*-mol~?)

5 0.61 0.001 0.20

10 4.41 0.012 1.62

50 56.40 1.139 32.65

100 110.88 5.564 93.36

150 157.00 12.39 152.0

200 204.30 21.61 209.6

250 258.90 33.43 268.1

298.15 314.10 47.16 323.5

324.7 (solid) 345.00 56.12 352.0

324.7 (liquid) 385.00 77.72 418.6

350 400.00 87.72 448.1

370 415.00 95.92 470.5

Experimental Protocols

The determination of the thermochemical properties of 4-tert-butylbiphenyl involves precise
and specialized experimental techniques. The following sections detail the methodologies cited
in the literature.

2.1. Static-Bomb Combustion Calorimetry
This technique is employed to measure the standard massic energy of combustion.

o Apparatus: A static-boomb calorimeter with a platinum resistance thermometer for
temperature measurements.

e Procedure:
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o A pellet of 4-tert-butylbiphenyl of known mass is placed in a platinum crucible inside a
calorimetric bomb.

o The bomb is filled with purified oxygen to a pressure of 3.04 MPa.

o A known amount of distilled water is added to the bomb to ensure saturation of the gas
phase with water vapor.

o The bomb is placed in a calorimeter vessel filled with a known mass of water.
o The sample is ignited by passing an electric current through a platinum wire.

o The temperature change of the water is precisely measured to determine the energy of
combustion.

o Corrections are made for the heat of combustion of the ignition wire and for the formation
of nitric acid.

o The energy equivalent of the calorimeter is determined using a certified benzoic acid
standard.

2.2. Calvet Microcalorimetry
A Calvet microcalorimeter is utilized to measure the enthalpies of vaporization and sublimation.
e Apparatus: A high-temperature Calvet microcalorimeter.
e Procedure for Enthalpy of Vaporization:
o A small amount of the sample is placed in a sealed glass ampoule.
o The ampoule is placed in the calorimeter at a constant temperature (298.15 K).

o The ampoule is broken, and the heat absorbed during the vaporization of the sample is
measured.

e Procedure for Enthalpy of Sublimation:

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b155571?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o The substance is placed in a Knudsen cell, which has a small orifice.

o The cell is heated to a specific temperature, and the rate of mass loss due to sublimation
is measured.

o The enthalpy of sublimation is then calculated from the temperature dependence of the
vapor pressure using the Clausius-Clapeyron equation.

2.3. Differential Scanning Calorimetry (DSC)

DSC is used to determine the temperature and enthalpy of phase transitions, such as fusion
(melting).

o Apparatus: A differential scanning calorimeter.

e Procedure:

[e]

A small, weighed amount of the sample is placed in an aluminum pan.
o An empty pan is used as a reference.
o The sample and reference are heated at a constant rate.

o The difference in heat flow required to maintain the sample and reference at the same
temperature is measured.

o Apeak in the heat flow versus temperature curve indicates a phase transition, and the
area under the peak is proportional to the enthalpy of that transition.

2.4. Vacuum Adiabatic Calorimetry

This method is employed to measure the heat capacity of the substance over a wide range of
temperatures.

e Apparatus: A vacuum adiabatic calorimeter.

e Procedure:
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o A known mass of the sample is placed in a calorimeter vessel.

o The vessel is placed in a vacuum chamber to minimize heat exchange with the
surroundings.

o A known amount of heat is supplied to the sample, and the resulting temperature increase
is measured.

o The heat capacity is calculated from the amount of heat supplied and the temperature
change.

o This process is repeated at different temperatures to obtain the heat capacity as a function
of temperature.

Visualizations
3.1. Relationship between Thermochemical Properties

The following diagram illustrates the relationship between the key thermochemical properties of
4-tert-butylbiphenyl and how they are experimentally determined.
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Microcalorimetry (Enthalpy of Vaporization)

measures
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Relationship between experimental methods and thermochemical properties.

3.2. Experimental Workflow for Combustion Calorimetry

The following diagram outlines the typical workflow for determining the enthalpy of formation
using static-bomb combustion calorimetry.
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Workflow for Combustion Calorimetry.
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This guide provides a foundational understanding of the thermochemical properties of 4-tert-
butylbiphenyl, essential for its application in various scientific and industrial fields. For more
detailed information, readers are encouraged to consult the primary literature cited.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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